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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of N-Heptadecane-D36, a deuterated form of n-heptadecane. This document is
intended to be a valuable resource for professionals in research and development, particularly
in fields requiring the use of stable isotope-labeled compounds for quantitative analysis and
metabolic studies.

Core Chemical and Physical Properties

N-Heptadecane-D36 is a saturated hydrocarbon in which all 36 hydrogen atoms have been
replaced with deuterium. This isotopic substitution makes it a valuable tool in mass
spectrometry-based applications, where it serves as an excellent internal standard due to its
chemical similarity to the non-deuterated analog but distinct mass. While extensive
experimental data for the deuterated form is not always available, the properties of n-
heptadecane provide a close approximation for many physical characteristics.

Properties of N-Heptadecane-D36
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Property Value Source
Molecular Formula C17Dss [1]
Molecular Weight 276.69 g/mol [1][2]
Labeled CAS Number 39756-35-9 [11[3]
Chemical Purity Typically 298% [2]

Physicochemical Properties of n-Heptadecane (Non-
deuterated analog)

The physical properties of n-heptadecane are provided below as a reference. The substitution
of hydrogen with deuterium typically leads to a slight increase in density and minor changes in
boiling and melting points.

Property Value Source
Molecular Formula Ci7Hss [415]
Molecular Weight 240.47 g/mol [5]
Unlabeled CAS Number 629-78-7 [41[5]
Appearance Colorless liquid or white solid [51[6]
Density 0.777 g/mL at 25 °C [51[7]
Melting Point 20-22 °C [51[8]
Boiling Point 302 °C [518]
Flash Point 148 °C (300 °F) [71[8]
Refractive Index n20/D 1.436 [415]

N Immiscible in water; Soluble in
Solubility [51[8]
chloroform and hexane

Vapor Pressure 1 mm Hg at 115 °C [5]

Vapor Density 8.3 (vs air) [5]
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Experimental Protocols

The determination of the physicochemical properties of compounds like N-Heptadecane-D36
follows standard laboratory procedures. Below are generalized methodologies for key
experiments.

Determination of Melting Point

The melting point can be determined using a capillary melting point apparatus. A small,
powdered sample of N-Heptadecane-D36 is packed into a capillary tube, which is then placed
in the apparatus. The temperature is gradually increased, and the range from which the
substance starts to melt until it becomes completely liquid is recorded as the melting point.

Determination of Boiling Point

For the boiling point, a small amount of the liquid sample is placed in a test tube with a boiling
chip. A thermometer is suspended in the vapor above the liquid. The sample is heated, and the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure, indicated by a steady stream of bubbles and a constant temperature reading, is
recorded as the boiling point.

Determination of Density

The density of liquid N-Heptadecane-D36 can be measured using a pycnometer or a vibrating
tube densitometer. The mass of the empty container is recorded, then the mass of the
container filled with the substance is measured. The volume of the substance is known from
the calibrated volume of the container. The density is then calculated by dividing the mass of
the substance by its volume.

Applications in Research and Drug Development

Deuterated compounds, such as N-Heptadecane-D36, are pivotal in various stages of
research and drug development.

Internal Standard in Quantitative Mass Spectrometry

The most common application of N-Heptadecane-D36 is as an internal standard in quantitative
analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry
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(LC-MS) and gas chromatography-mass spectrometry (GC-MS).[9][10] Because it co-elutes
with the non-deuterated analyte and has nearly identical ionization efficiency, it can accurately
correct for variations in sample preparation, injection volume, and instrument response.[9] This
leads to highly precise and accurate quantification of n-heptadecane or related compounds in
complex matrices like biological fluids or environmental samples.[2]

Metabolic Fate and Pharmacokinetic Studies

The replacement of hydrogen with deuterium can alter the metabolic fate of a molecule.[11][12]
[13] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to
a kinetic isotope effect, slowing down metabolic processes that involve the cleavage of this
bond.[12] While N-Heptadecane itself is relatively inert metabolically, this principle is crucial in
drug development. By selectively deuterating drug candidates at sites of metabolism, their
pharmacokinetic profiles can be improved, potentially leading to lower required doses and
reduced formation of toxic metabolites.[13]

Visualizations
Experimental Workflow for Quantitative Analysis using
N-Heptadecane-D36 as an Internal Standard

The following diagram illustrates a typical workflow for a quantitative analysis experiment where
N-Heptadecane-D36 is used as an internal standard.

Data Processin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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